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For researchers and drug development professionals, the synthesis and handling of novel
chemical entities are routine. However, the lifecycle of these compounds extends beyond their
immediate application, culminating in a critical final step: proper disposal. This guide provides
an in-depth, procedural framework for the safe and compliant disposal of 2-Chloroethyl 2-
hydroxypropanoate (CAS No. 75066-31-8), a halogenated organic compound that demands
meticulous handling due to its hazardous properties. Our commitment to scientific integrity and
safety underpins this document, ensuring that each step is not only procedurally sound but also
scientifically justified.

Understanding the Hazard Profile of 2-Chloroethyl 2-
hydroxypropanoate

Before initiating any disposal protocol, a thorough understanding of the chemical's intrinsic
hazards is paramount. 2-Chloroethyl 2-hydroxypropanoate is a corrosive substance that can
cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled, and may
cause damage to organs through prolonged or repeated exposure.
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Property Value Source
CAS Number 75066-31-8 [1]
Molecular Formula C5H9CIO3 [1]
Primary Hazards Corrosive, Harmful [2]

H314: Causes severe skin
GHS Hazard Statements [2]
burns and eye damage.

The Regulatory Landscape: EPA Hazardous Waste
Classification

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the
Resource Conservation and Recovery Act (RCRA). The first step in compliant disposal is to
determine if the waste is a "listed" hazardous waste or if it exhibits hazardous "characteristics".

[3]

2-Chloroethyl 2-hydroxypropanoate is not specifically listed as an F-list or K-list hazardous
waste.[4][5] Therefore, its classification as a hazardous waste is determined by its
characteristics. Based on its known properties, this compound is classified as a hazardous
waste due to its corrosivity.

o Corrosivity (D002): A waste is considered corrosive if it is aqueous and has a pH less than or
equal to 2 or greater than or equal to 12.5, or if it is a liquid and corrodes steel at a rate
greater than 6.35 mm per year.[6][7][8][9][10] Given that 2-Chloroethyl 2-
hydroxypropanoate is a corrosive organic liquid, it falls under the EPA hazardous waste
code D002.

Step-by-Step Disposal Protocol: From Benchtop to
Final Disposition
This protocol outlines the essential steps for the safe handling and disposal of 2-Chloroethyl

2-hydroxypropanoate waste.

Immediate Waste Segregation at the Point of Generation
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The principle of waste minimization and segregation is a cornerstone of safe laboratory
practice.[11] To prevent dangerous reactions and to ensure proper disposal, adhere to the
following segregation guidelines:

o Halogenated vs. Non-Halogenated Waste: Immediately segregate waste containing 2-
Chloroethyl 2-hydroxypropanoate from non-halogenated organic waste streams.[12] This
is critical as the disposal methods for these two categories differ significantly.

e Avoid Mixing: Do not mix 2-Chloroethyl 2-hydroxypropanoate waste with other
incompatible waste streams, such as strong acids, bases, or oxidizers.

Waste Streams

Non-Halogenated Organic Waste
Point of Generation (Laboratory Bench) Segregation
2-Chloroethyl 2-hydr0xypropanoate\ f ) .
[ Waste Generated ) kSegregate |mmedlate|y/| M Halogenated Organic Waste

Click to download full resolution via product page
Caption: Waste Segregation Workflow
Container Selection and Labeling
Proper containment is crucial to prevent leaks and to communicate hazards effectively.

o Container Material: Use a designated, leak-proof container made of a material compatible
with 2-Chloroethyl 2-hydroxypropanoate. Borosilicate glass or a chemically resistant
polymer such as High-Density Polyethylene (HDPE) are suitable choices.[4][13][14] Always
consult a chemical resistance chart to ensure compatibility.

e Labeling: The container must be clearly labeled with the following information:

o The words "HAZARDOUS WASTE"
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[e]

The full chemical name: "2-Chloroethyl 2-hydroxypropanoate”

o

The EPA Hazardous Waste Code: "D002 (Corrosive)"

[¢]

The hazard characteristics: "Corrosive, Harmful"

[¢]

The accumulation start date (the date the first drop of waste is added to the container)

Temporary Storage in a Satellite Accumulation Area
(SAA)
Laboratories are permitted to accumulate hazardous waste in a Satellite Accumulation Area

(SAA) at or near the point of generation.[15]

o Location: The SAA must be under the control of the operator of the process generating the
waste.

o Container Management: Keep the waste container tightly closed except when adding waste.

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to prevent the spread of material in case of a leak.

o Accumulation Limits: Do not exceed the accumulation limit of 55 gallons for hazardous waste
in the SAA.

Arranging for Disposal by a Licensed Professional

Hazardous waste must be disposed of through a licensed and reputable hazardous waste
disposal company.

o Contact your institution's Environmental Health and Safety (EHS) office: They will have
established procedures and contracts with licensed disposal vendors.

¢ Manifesting: A hazardous waste manifest, a multi-part form, is required to track the waste
from the generator to the final disposal facility. Your EHS office will typically handle the
completion of this form.
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The Science of Disposal: High-Temperature
Incineration

The preferred and most effective method for the disposal of halogenated organic compounds
like 2-Chloroethyl 2-hydroxypropanoate is high-temperature incineration.[7][16]

The Incineration Process

Incineration is a thermal destruction process that breaks down hazardous organic constituents
into less harmful inorganic compounds. The process involves combustion in a controlled
environment at high temperatures.

Byproducts of Incineration and Mitigation Strategies

The incineration of chlorinated organic compounds can produce harmful byproducts, most
notably hydrogen chloride (HCI), and potentially polychlorinated dibenzo-p-dioxins (PCDDS)
and polychlorinated dibenzofurans (PCDFs), commonly known as dioxins and furans.[17][18]

o Hydrogen Chloride (HCI): The chlorine content of 2-Chloroethyl 2-hydroxypropanoate will
be converted primarily to HCI gas during incineration. Modern incinerators are equipped with
scrubbers that neutralize this acidic gas before it is released into the atmosphere.

o Dioxins and Furans: The formation of dioxins and furans is a complex process that can occur
in the post-combustion zone of an incinerator at temperatures between 250-450°C.[1][2] To
minimize their formation, hazardous waste incinerators are designed to:

o Maintain a high combustion temperature (typically above 850°C, and for wastes with more
than 1% halogenated organic substances, at least 1100°C).[1]

o Ensure a sufficient residence time in the high-temperature zone.

o Rapidly cool the flue gases to pass quickly through the temperature window where dioxins
and furans can form.
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Caption: Incineration and Byproduct Mitigation

Emergency Procedures: Spill Management

In the event of a spill of 2-Chloroethyl 2-hydroxypropanoate, prompt and appropriate action

Is essential to mitigate the hazard.
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o Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Personal Protective Equipment (PPE): Before attempting any cleanup, don the appropriate
PPE, including:

[e]

Chemical-resistant gloves (e.qg., nitrile or neoprene).[19]

o

Chemical splash goggles and a face shield.[13][19][20]

[¢]

A chemical-resistant apron or lab coat.[13][19]

[¢]

In case of significant vapors, respiratory protection may be necessary.[14][19]
e Containment and Cleanup:

o For small spills, use a spill kit containing a neutral absorbent material (such as vermiculite
or sand). Do not use combustible materials like paper towels to absorb the initial spill.[21]

o Carefully apply the absorbent around the perimeter of the spill and then work inwards.

o Once the liquid is absorbed, use non-sparking tools to scoop the material into a
designated hazardous waste container.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., soap and water),
and place the cloth in the hazardous waste container.

o Label the container as hazardous waste, including the name of the spilled chemical and
the absorbent used.

o Reporting: Report the spill to your supervisor and your institution's EHS office.

Conclusion: A Commitment to Safety and
Environmental Stewardship

The proper disposal of 2-Chloroethyl 2-hydroxypropanoate is not merely a regulatory
obligation but a professional responsibility. By adhering to the detailed procedures outlined in
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this guide—from meticulous segregation and labeling to the selection of a qualified disposal
partner—researchers and scientists can ensure the safe and environmentally sound
management of this hazardous chemical. This commitment to best practices protects not only
the immediate laboratory environment but also the broader ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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